Cas no 64354-50-3 (5-methyl-2-phenyl-3-furoic Acid)

5-methyl-2-phenyl-3-furoic Acid Properties

Names and Identifiers

• 5-Methyl-2-phenylfuran-3-carboxylic acid
• 3-Furancarboxylic acid,5-methyl-2-phenyl-
• 5-Methyl-2-phenyl-3-furoic acid
• 2-Phenyl-5-methyl-furan-carbonsaeure-(3)
• 5-Methyl-2-phenyl-furan-3-carbonsaeure
• 5-methyl-2-phenyl-furan-3-carboxylic acid
• 5-Methyl-2-phenyl-furan-carbonsaeure-(3)
• +Expand

• InChIKey： CASZQQKUMVLKBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O3/c1-8-7-10(12(13)14)11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• SMILES： CC1=CC(=C(C2=CC=CC=C2)O1)C(=O)O

Computed Properties

• Exact Mass: 202.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 15

Experimental Properties

• LogP: 2.95320
• PSA: 50.44000
• Melting Point: 145-147.5

5-methyl-2-phenyl-3-furoic Acid Security Information

• Dangerous goods sign： C
• Hazard Statement： Corrosive

5-methyl-2-phenyl-3-furoic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%